Cas no 2446-00-6 (Glutamic acid,3-(1-methylethyl)-)

• Product Name: Glutamic acid,3-(1-methylethyl)-
• CAS No: 2446-00-6
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 275419
• PubChem ID: 255940
• Update Time: 2025-04-19

Glutamic acid,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Glutamic acid,3-(1-methylethyl)-
• (2S)-2-amino-3-propan-2-ylpentanedioic acid
• 3-Cyclopentene-1-acetaldehyde, 3-(1-methylethyl)-
• 3-Isopropylcyclopent-3-en-1-acetaldehyd
• 3-Isopropyl-glutaminsaeure
• CTK2E0817
• NSC82074
• NSC-82074
• NCIOpen2_000800
• DTXSID00947325
• 2446-00-6
• 3-propan-2-ylglutamic acid

• Inchi： 1S/C8H15NO4/c1-4(2)5(3-6(10)11)7(9)8(12)13/h4-5,7H,3,9H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： MOPYLICRFHPQOR-UHFFFAOYSA-N
• SMILES： OC(C(C(CC(=O)O)C(C)C)N)=O

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.223
• Boiling Point: 341.3°Cat760mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.502
• PSA: 100.62
• LogP: 0.84550